Cas no 1372810-08-6 ((2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride)

• Product Name: (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride
• CAS No: 1372810-08-6
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD29041144
• CID: 5179477
• PubChem ID: 121552583
• Update Time: 2025-05-24

(2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Methoxy-2-(methoxymethyl)pyrrolidine
• hydrochloride
• (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride

• MDL： MFCD29041144
• Inchi： 1S/C7H15NO2.ClH/c1-9-5-6-3-7(10-2)4-8-6;/h6-8H,3-5H2,1-2H3;1H/t6-,7+;/m0./s1
• InChI Key： HNEUSESZADIYDX-UOERWJHTSA-N
• SMILES： C([C@H]1NC[C@H](OC)C1)OC.Cl

Additional information on (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride

(2S,4R)-4-Methoxy-2-(Methoxymethyl)Pyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1372810-08-6, known as (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride, is a highly specialized chemical entity with significant applications in various fields. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The (2S,4R) configuration indicates the specific stereochemistry of the molecule, which plays a crucial role in its functionality and reactivity.

Recent advancements in chiral synthesis and asymmetric catalysis have enabled the precise construction of (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride. Researchers have employed innovative methodologies, such as organocatalytic asymmetric aldol reactions and enantioselective reductions, to synthesize this compound with high enantiomeric excess (ee). These techniques not only enhance the efficiency of the synthesis process but also contribute to the sustainability of chemical manufacturing by minimizing waste and reducing energy consumption.

The structural features of (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride make it an attractive candidate for drug discovery programs. The presence of multiple functional groups, including methoxy and methoxymethyl substituents, provides opportunities for diverse interactions within biological systems. For instance, the methoxy group can act as a hydrogen bond donor or acceptor, while the methoxymethyl group introduces additional steric and electronic effects that can influence molecular recognition and binding affinity.

Recent studies have highlighted the potential of (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride in modulating enzyme activity and receptor signaling pathways. In particular, this compound has shown promise as a lead molecule in the development of novel therapeutics targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) and interact with key proteins involved in these conditions underscores its potential as a drug candidate.

In addition to its pharmacological applications, (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride has also found utility in materials science. Its chiral structure makes it an ideal component for the design of advanced materials with tailored optical and mechanical properties. For example, researchers have explored its use in chiral liquid crystals and self-assembled monolayers, where its stereochemistry imparts unique ordering and responsiveness to external stimuli.

The synthesis and characterization of (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry. These analytical techniques provide critical insights into the compound's physical properties and chemical behavior, enabling researchers to optimize its synthesis and application.

Furthermore, computational chemistry tools such as density functional theory (DFT) calculations have been utilized to study the electronic structure and reactivity of (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride. These studies reveal its potential as a catalyst or co-catalyst in organic transformations, particularly in asymmetric synthesis reactions where chirality is paramount.

In conclusion, (2S,4R)-4-methoxy-2-(methoxymethyl)pyrrolidine hydrochloride represents a versatile chemical entity with multifaceted applications across various disciplines. Its unique stereochemistry and functional group composition make it an invaluable tool in drug discovery, materials science, and catalytic processes. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in both academic and industrial settings.